Cas no 132958-57-7 (Methyl 2-sulfanylbutanoate)

• Product Name: Methyl 2-sulfanylbutanoate
• CAS No: 132958-57-7
• MF: C₅H₁₀O₂S
• MW: 134.196700572968
• CID: 5713637
• PubChem ID: 14181805
• Update Time: 2025-05-21

Methyl 2-sulfanylbutanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1289207
• Methyl 2-sulfanylbutanoate
• SCHEMBL2134739
• 132958-57-7
• Methyl2-sulfanylbutanoate
• ethyl methyl thio acetate
• Butanoic acid, 2-mercapto-, methyl ester

• Inchi： 1S/C5H10O2S/c1-3-4(8)5(6)7-2/h4,8H,3H2,1-2H3
• InChI Key： NHGZEJHJHUHZDI-UHFFFAOYSA-N
• SMILES： SC(C(=O)OC)CC

Computed Properties

• Exact Mass: 134.04015073g/mol
• Monoisotopic Mass: 134.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 27.3Ų

Experimental Properties

• Density: 1.040±0.06 g/cm3(Predicted)
• Boiling Point: 171.7±13.0 °C(Predicted)
• pka: 8.43±0.10(Predicted)

Additional information on Methyl 2-sulfanylbutanoate

Methyl 2-Sulfanylbutanoate: A Comprehensive Overview

Methyl 2-sulfanylbutanoate, also known by its CAS number 132958-57-7, is a compound of significant interest in the fields of organic chemistry and biochemistry. This compound, with the molecular formula C6H12O2S, is characterized by its unique structure and versatile applications. Recent advancements in chemical synthesis and biochemistry have shed new light on its potential uses and properties, making it a subject of extensive research.

The structure of methyl 2-sulfanylbutanoate consists of a butanoate backbone with a methyl group attached to the sulfur atom. This configuration imparts unique chemical properties, including reactivity towards nucleophiles and its ability to participate in various organic reactions. The sulfur atom in the molecule plays a pivotal role in determining its chemical behavior, making it a valuable component in the synthesis of more complex molecules.

Recent studies have explored the role of methyl 2-sulfanylbutanoate in biological systems. Researchers have found that this compound exhibits antioxidant properties, which could be beneficial in preventing oxidative stress-related diseases. Additionally, its ability to modulate cellular signaling pathways has been investigated, suggesting potential applications in pharmacology and drug development.

In terms of synthesis, methyl 2-sulfanylbutanoate can be prepared through various methods, including the reaction of thiols with esters or acids. The choice of synthesis method depends on the desired purity and scale of production. Advances in catalytic techniques have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

The physical properties of methyl 2-sulfanylbutanoate are also noteworthy. It has a melting point of approximately -30°C and a boiling point around 140°C under standard conditions. These properties make it suitable for use in various industrial applications, including as a precursor in the synthesis of agrochemicals and specialty chemicals.

Recent research has also highlighted the environmental impact of methyl 2-sulfanylbutanoate. Studies indicate that it biodegrades efficiently under aerobic conditions, reducing its environmental footprint. This makes it an attractive option for industries seeking sustainable chemical solutions.

In conclusion, methyl 2-sulfanylbutanoate (CAS No. 132958-57-7) is a compound with diverse applications and promising potential across multiple disciplines. Its unique chemical properties, coupled with recent research findings, underscore its importance as a valuable tool in modern chemistry and biochemistry.